TFR4OHT
Overview
Description
TFR4OHT is a cyclized tamoxifen analog. It acts as a selective ER modulator (SERM).
Scientific Research Applications
Guided Lamb Wave Propagation in Composite Plate/Concrete Component
Research by Luangvilai, Punurai, and Jacobs (2002) demonstrated the use of time frequency representation (TFR) in analyzing guided Lamb waves in fiber-reinforced polymer (FRP) bonded components. This study is significant for understanding the dispersion curves of concrete components repaired with FRP plates, a crucial aspect in structural engineering and material science. The TFR method enables the resolution of individual modes in FRP bonded components, aiding in the development of their dispersion curves (Luangvilai, Punurai, & Jacobs, 2002).
Thermochemical Fuel Reforming in Spark-Ignition Natural Gas Engine
Zhu et al. (2017) explored the application of TFR in reducing emissions and improving fuel efficiency in spark-ignition natural gas engines. The study highlighted the potential of TFR exhaust gas, primarily comprising CH4, H2, and CO, to improve combustion performance and stability. This research offers insights into emission reduction and efficiency enhancement in automotive engineering (Zhu et al., 2017).
TFR in Biomedical Signal Analysis
Terrien, Marque, and Germain (2008) demonstrated the use of TFR in the field of biomedical engineering, particularly in analyzing uterine electromyograms. Employing an image processing approach, they developed a method for ridge extraction from TFR of signals. This has implications for better understanding and interpreting biomedical signals, which is vital in medical diagnostics and research (Terrien, Marque, & Germain, 2008).
Variational Bayes Analysis of Photon-Based Hidden Markov Model for Single-Molecule FRET
Okamoto and Sako (2012) applied TFR in the analysis of single-molecule fluorescence resonance energy transfer (smFRET) data. This research contributes to the understanding of biomolecular dynamics, offering a framework for studying stochastic noise in biological systems. The TFR application in this context aids in achieving high-resolution insights into molecular state transitions (Okamoto & Sako, 2012).
The Transferrin Receptor in Cancer Treatment
Daniels et al. (2006) focused on the transferrin receptor (TfR) and its application in cancer treatment. They explored the efficacy of targeting TfR with cytotoxic antibodies to inhibit cell growth in malignant cells. This research is crucial in developing targeted therapies for cancer, leveraging the elevated levels of TfR in malignancies (Daniels et al., 2006).
properties
CAS RN |
113748-88-2 |
|---|---|
Product Name |
TFR4OHT |
Molecular Formula |
C23H20O |
Molecular Weight |
312.41 |
IUPAC Name |
5,6-Diphenyl-8,9-dihydro-7H-benzocyclohepten-2-ol |
InChI |
InChI=1S/C23H20O/c24-20-14-15-22-19(16-20)12-7-13-21(17-8-3-1-4-9-17)23(22)18-10-5-2-6-11-18/h1-6,8-11,14-16,24H,7,12-13H2 |
InChI Key |
LDXITJAXSCOHFZ-UHFFFAOYSA-N |
SMILES |
OC1=CC=C2C(CCCC(C3=CC=CC=C3)=C2C4=CC=CC=C4)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TFR4OHT; TFR-4-OHT; TFR 4 OHT; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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